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Introduction
Izuforant (formerly JW-1601) is a potent and selective antagonist of the histamine H4 receptor

(H4R), a key player in inflammatory and immune responses. Eosinophils, granulocytes

centrally implicated in allergic inflammation and a variety of eosinophilic disorders, express the

H4 receptor, which mediates their chemotactic response to histamine. This technical guide

provides an in-depth analysis of the effect of Izuforant on eosinophil chemotaxis, summarizing

key quantitative data, detailing relevant experimental protocols, and illustrating the underlying

signaling pathways. While development for atopic dermatitis was discontinued after a Phase

2a/b trial did not meet its primary endpoint, the data on Izuforant's mechanism of action

remains valuable for researchers in the field of eosinophil-driven inflammation.

Izuforant's Potency and Efficacy
Izuforant demonstrates a significant inhibitory effect on eosinophil function by targeting the H4

receptor. Its potency has been quantified in various assays, highlighting its potential as a

modulator of eosinophil activity.

Quantitative Data Summary
The following table summarizes the key in vitro efficacy data for Izuforant in relation to its

effect on eosinophil function and H4 receptor antagonism.
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Assay Type Parameter Value
Cell
Type/System

Reference

H4 Receptor

Binding
IC50 36 nM

Human H4

Receptor

MedChemExpres

s

Eosinophil

Shape Change
IC50 65.1–72.2 nM

Human Whole

Blood (Imetit-

induced)

[1]

Mechanism of Action: H4 Receptor Signaling in
Eosinophil Chemotaxis
Histamine-induced eosinophil chemotaxis is primarily mediated through the H4 receptor, which

is coupled to a Gi/o protein.[2] Activation of this pathway triggers a cascade of intracellular

events culminating in cell migration.

Signaling Pathway Diagram
The following diagram illustrates the signaling pathway initiated by histamine binding to the H4

receptor on eosinophils and the inhibitory action of Izuforant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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